Cas no 84554-11-0 (6-(aminomethyl)-2,3-dihydropyridazin-3-one)

• Product name: 6-(aminomethyl)-2,3-dihydropyridazin-3-one
• CAS No: 84554-11-0
• MF: C₅H₇N₃O
• MW: 125.12858
• MDL: MFCD19205541
• CID: 1118648
• PubChem ID: 14971537

6-(aminomethyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-3(2H)-Pyridazinone
• 6-(aminomethyl)-2,3-dihydropyridazin-3-one
• 6-(Aminomethyl)pyridazin-3(2H)-one
• 84554-11-0
• AKOS006339353
• 3-(aminomethyl)-1H-pyridazin-6-one
• 3(2H)-Pyridazinone, 6-(aminomethyl)-
• F1967-2309
• EN300-226426

• MDL： MFCD19205541
• Inchi： InChI=1S/C5H7N3O/c6-3-4-1-2-5(9)8-7-4/h1-2H,3,6H2,(H,8,9)
• InChI Key： OHZLIGMQLGJAHL-UHFFFAOYSA-N
• SMILES： NCC1=NNC(=O)C=C1

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų
• XLogP3: -1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 6-(aminomethyl)-2,3-dihydropyridazin-3-one

6-(Aminomethyl)-3(2H)-Pyridazinone: A Comprehensive Overview

The compound 6-(aminomethyl)-3(2H)-pyridazinone, also known by its CAS registry number CAS NO 84554-11-0, is a synthetic heterocyclic compound that has garnered significant attention in the field of medicinal chemistry. This molecule belongs to the pyridazinone class, which is characterized by a six-membered ring containing two nitrogen atoms and an oxygen atom, with one of the rings being partially hydrogenated. The presence of an aminomethyl group at the 6-position introduces unique biological properties, making it a promising candidate for various therapeutic applications.

In recent years, there has been a growing interest in pyridazinone derivatives due to their potential as cancer therapeutic agents. Studies have shown that 6-(aminomethyl)-3(2H)-pyridazinone exhibits significant antiproliferative activity against several cancer cell lines. The mechanism of action involves the inhibition of tumor cell proliferation and induction of apoptosis, making it a valuable compound for preclinical evaluation in oncology research.

Beyond its anticancer properties, this compound has also demonstrated anti-inflammatory activity. Preclinical investigations have revealed that 6-(aminomethyl)-3(2H)-pyridazinone can effectively suppress inflammatory responses by modulating key signaling pathways, such as the NF-κB pathway. This dual functionality—acting as both an anticancer and anti-inflammatory agent—positions it as a versatile molecule with broad therapeutic potential.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-(aminomethyl)-3(2H)-pyridazinone, allowing researchers to explore its pharmacokinetic properties. Studies indicate that this compound exhibits favorable bioavailability and metabolic stability, which are critical factors for drug development. Additionally, its low toxicity profile in preclinical models suggests that it could be a safe candidate for further clinical exploration.

The structural features of 6-(aminomethyl)-3(2H)-pyridazinone, particularly the presence of the pyridazinone core, have been implicated in its bioisosteric relationships. This has led to the identification of several analogs with improved potency and selectivity, further expanding the scope of pyridazinone-based drug discovery.

In conclusion, 6-(aminomethyl)-3(2H)-pyridazinone represents a significant advancement in the field of medicinal chemistry. Its unique combination of biological activities, along with its favorable pharmacokinetic properties, positions it as a promising candidate for the development of novel therapeutics. As research continues to unravel its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.